![molecular formula C6H11Cl4O3PS B165925 Chlorethoxyfos CAS No. 54593-83-8](/img/structure/B165925.png)
Chlorethoxyfos
Overview
Description
Chlorethoxyfos is not directly discussed in the provided papers. However, the papers do mention various chemicals and substances that may share some similarities in terms of chemical structure or environmental impact with chlorethoxyfos, such as chlorpyrifos, an organophosphate pesticide , and chlorinated compounds like polychlorinated dibenzo-p-dioxin (PCDD) and polychlorinated dibenzofuran (PCDF) . These substances are known for their toxicity and potential environmental and health effects.
Synthesis Analysis
The synthesis of chlorinated compounds similar to chlorethoxyfos can involve reactions with various ligands. For instance, chlorobis(2,2,2-trichloroethoxy)- and dichloro(2,2,2-trichloroethoxy)iron(III) compounds have been synthesized and characterized, indicating the potential for complex formation with iron and chlorinated ethoxy groups . This suggests that chlorethoxyfos could also be synthesized through similar methods involving chlorination and complexation reactions.
Molecular Structure Analysis
While the molecular structure of chlorethoxyfos is not provided, the structure of related compounds such as chlorobis(2,2,2-trichloroethoxy)-iron(III) has been studied. These compounds exhibit strong antiferromagnetic interactions and are approximately octahedrally coordinated, as evidenced by their magnetic moments and electronic spectra . This information could be extrapolated to hypothesize about the molecular structure of chlorethoxyfos, which may also feature chlorinated ethoxy groups and coordination with metal ions.
Chemical Reactions Analysis
The chemical reactions of chlorinated compounds can be complex. For example, chlorophyll derived from Chlorella has been shown to inhibit the absorption of dioxins in the gastrointestinal tract and accelerate their excretion in rats . This indicates that chlorinated compounds can interact with biological molecules and have significant effects on living organisms. Similarly, chlorethoxyfos may undergo reactions that affect its bioavailability and toxicity.
Physical and Chemical Properties Analysis
The physical and chemical properties of chlorethoxyfos are not detailed in the provided papers. However, related substances like chlorpyrifos have been detected using an electrochemical immuno-sensing platform, suggesting that chlorethoxyfos could also be detected using similar methods due to its potential structural similarities . The detection and analysis of such compounds are crucial for understanding their environmental impact and potential risks to human health.
Scientific Research Applications
Cellular and Physiological Effects
- Chelating Effect on Metal Ions : Chlorella's ability to chelate with various metal ions and prevent their interaction with cells is highlighted, reducing the internalization of these ions. This suggests its potential use in detoxification processes (Yadav et al., 2021).
Environmental Impact
- Biodegradation of Pesticides : Chlorella species have been shown to degrade chlorpyrifos, a commonly used pesticide, indicating their potential in environmental remediation (Yadav et al., 2016).
Health and Medical Applications
- Antioxidant and Anticancer Activities : Various studies have indicated the antioxidant and anticancer properties of Chlorella, suggesting its potential as a therapeutic agent (El-fayoumy et al., 2021).
Potential in Nutrition and Supplementation
- Dietary Supplement : Chlorella has been identified as a rich source of various nutrients and exhibits several pharmacological activities such as immunomodulatory and antidiabetic effects, indicating its potential as a dietary supplement (Bito et al., 2020).
Impact on Algal Growth and Metabolism
- Effects of Herbicides and Chemicals : Studies have shown the effects of various chemicals, including herbicides, on the growth and metabolism of Chlorella species, which can be relevant in understanding environmental toxicology (Wei et al., 1998).
Miscellaneous Applications
- Taxonomy and Biochemical Contributions : Research on Chlorella has also contributed to taxonomy and biochemical studies, showing its importance in biological research (Kessler & Soeder, 1962).
Safety And Hazards
Chlorethoxyfos can cause cholinesterase inhibition in humans; that is, it can overstimulate the nervous system causing nausea, dizziness, confusion, and at very high exposures (e.g., accidents or major spills), respiratory paralysis and death . It is deemed very toxic for humans and can be harmful for the aquatic environment .
properties
IUPAC Name |
diethoxy-sulfanylidene-(1,2,2,2-tetrachloroethoxy)-λ5-phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11Cl4O3PS/c1-3-11-14(15,12-4-2)13-5(7)6(8,9)10/h5H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFDJMIHUAHSGKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=S)(OCC)OC(C(Cl)(Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl4O3PS | |
Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2032344 | |
Record name | Chlorethoxyfos | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2032344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; May also be white solid; [Merck Index] Colorless liquid; [ICSC], COLOURLESS LIQUID. | |
Record name | Chlorethoxyfos | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/4290 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
80 °C @ 0.05 mm Hg | |
Record name | CHLORETHOXYFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7131 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
>230 °C | |
Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Solubility in water, 3 ppm @ 20 °C /Technical/, Soluble in acetonitrile, chloroform, ethanol, hexane, xylene, In water: <1 mg/l @ 20 °C, Solubility in water, g/100ml at 20 °C: | |
Record name | CHLORETHOXYFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7131 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Density |
1.41 g/cu cm @ 20 °C, Relative density (water = 1): 1.41 | |
Record name | CHLORETHOXYFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7131 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
0.000795 [mmHg], 7.95X10-4 mm Hg @ 20 °C, Vapor pressure, Pa at 20 °C: 0.106 | |
Record name | Chlorethoxyfos | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/4290 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Record name | CHLORETHOXYFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7131 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Mechanism of Action |
Organophosphorus insecticides exert their acute effects in both insects and mammals by inhibiting acetylcholinesterase (AChE) in the nervous system with subsequent accumulation of toxic levels of acetylcholine (ACh), which is a neurotransmitter. In many cases, the organophosphorylated enzyme is fairly stable, so that recovery from intoxication may be slow. /Organophosphorus Pesticides/ | |
Record name | CHLORETHOXYFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7131 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Chlorethoxyfos | |
Color/Form |
Colorless liquid | |
CAS RN |
54593-83-8 | |
Record name | Chlorethoxyfos | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54593-83-8 | |
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Record name | Chlorethoxyfos [ANSI:ISO] | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054593838 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chlorethoxyfos | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2032344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Phosphorothioic acid, O,O-diethyl O-(1,2,2,2-tetrachloroethyl) ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.308 | |
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Record name | CHLORETHOXYFOS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1H22CUD2KR | |
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Record name | CHLORETHOXYFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7131 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | CHLORETHOXYFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1681 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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